2,3-Diaminopropanenitrile

• Molecular Formula: C3H7N3
• Molecular Weight: 85.11 g/mol
• IUPAC Name: 2,3-diaminopropanenitrile
• InChI: InChI=1S/C3H7N3/c4-1-3(6)2-5/h3H,1,4,6H2
• InChI Key: AHHLOPQSUMHMJL-UHFFFAOYSA-N
• Canonical SMILES: C(C(C#N)N)N

Description

This compound is structurally characterized by a three-carbon chain with nitrile (-C≡N) and dual amine functionalities, making it a versatile intermediate in organic synthesis. Its applications span pharmaceuticals, agrochemicals, and materials science, particularly in synthesizing heterocyclic compounds or amino acid derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions: 2,3-Diaminopropanenitrile can be synthesized through several methods. One common approach involves the reaction of acrylonitrile with ammonia under controlled conditions. The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods: In industrial settings, 2,3-diaminopropanenitrile is produced using large-scale reactors where acrylonitrile and ammonia are continuously fed into the system. The reaction is monitored to maintain optimal temperature and pressure conditions, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 2,3-Diaminopropanenitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oximes or nitriles.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The amino groups can participate in substitution reactions with electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Electrophiles like alkyl halides or acyl chlorides are commonly used in substitution reactions.

Major Products Formed:

Oxidation: Oximes or nitriles.

Reduction: Amines.

Substitution: Substituted amines or nitriles.

Scientific Research Applications

2,3-Diaminopropanenitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of various heterocyclic compounds and polymers.

Biology: The compound is studied for its potential role in enzyme inhibition and as a precursor for biologically active molecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of dyes, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2,3-diaminopropanenitrile involves its interaction with various molecular targets. The amino groups can form hydrogen bonds with biological molecules, influencing their structure and function. The nitrile group can participate in nucleophilic addition reactions, leading to the formation of new chemical bonds.

Comparison with Similar Compounds

Key Observations:

• Functional Groups: While both compounds contain nitrile groups, 2,3-Diaminopropanenitrile’s amine groups confer nucleophilic reactivity, enabling participation in condensation or cyclization reactions. In contrast, 2,2-Dichloropropanedinitrile’s chlorine atoms enhance electrophilicity, favoring substitution reactions .
• Stability and Handling: The dichloro derivative poses significant health risks (e.g., respiratory and dermal irritation), necessitating rigorous safety measures during handling . Limited hazard data for 2,3-Diaminopropanenitrile suggest its dihydrochloride salt may have been discontinued due to stability or toxicity concerns .

Commercial and Regulatory Status

• 2,3-Diaminopropanenitrile: Discontinued in all listed quantities (50 mg–2.5 g) by CymitQuimica, suggesting challenges in production, regulatory compliance, or market demand .
• 2,2-Dichloropropanedinitrile : Actively regulated with detailed safety protocols (e.g., mandatory medical consultation upon exposure), reflecting its hazardous nature and industrial relevance .